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Recovery Study & Method Performance Data

The following table summarizes the key quantitative data from the recovery studies and method validation

for foramsulfuron in the four grain matrices [1].

Grain
Matrix

Average Recovery (%) at Spiked
Levels

Inter-day RSD*
(%)

Limit of Quantification
(mg/kg)

Soybeans 75.16 - 106.45% (at 5, 10, 100

μg/kg)

4.08 - 15.95% 0.005

Wheat 75.16 - 106.45% (at 5, 10, 100

μg/kg)

4.08 - 15.95% 0.005

Rice 75.16 - 106.45% (at 5, 10, 100

μg/kg)

4.08 - 15.95% 0.005

Maize 75.16 - 106.45% (at 5, 10, 100

μg/kg)

4.08 - 15.95% 0.005

RSD: Relative Standard Deviation; n=15
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The method demonstrated excellent linearity with a coefficient of determination (R²) greater than 0.9990 for

foramsulfuron in all four grain matrices. The entire chromatographic analysis was achieved in under 5.0

minutes [1].

Detailed Experimental Protocol

The recovery data was generated using a robust analytical method that combines QuEChERS sample

preparation with UPLC-MS/MS detection [1].

Sample Preparation (QuEChERS): The study highlights that the optimal extraction solvent and

clean-up sorbent depend on the grain matrix.
Soybeans & Wheat: Acetonitrile was used as the extraction solvent, and Octadecylsilane
(C18) was used as a clean-up sorbent [1].
Rice & Maize: Acetonitrile containing 1% formic acid was used for extraction, and Primary
Secondary Amine (PSA) was used for clean-up [1].

Instrumental Analysis (UPLC-MS/MS): The extracts were analyzed using Ultra-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry. This technique provides high sensitivity
and selectivity for detecting trace-level pesticide residues.

Validation Procedure: The recovery studies were performed by spiking blank grain samples with
foramsulfuron at three different concentration levels (5, 10, and 100 μg/kg). The average recovery

and reproducibility (RSD) were then calculated from these spiked samples (n=15) [1].

The workflow of this analytical method is summarized below.
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Matrix-Specific Protocols

Grain Sample

Extraction

Clean-upSoybeans & Wheat:
Acetonitrile + C18

Rice & Maize:
Acetonitrile + 1% Formic Acid + PSA

UPLC-MS/MS Analysis

Quantification

Residue Data

Click to download full resolution via product page

Discussion & Comparative Context

Method Performance: The recovery rates and reproducibility fall within generally acceptable
guidelines for pesticide residue analysis, indicating a reliable and quick method for monitoring

foramsulfuron in these grains [1].
Comparison with Other Herbicides: While this data is foramsulfuron-specific, other herbicides

pose different injury risks to crops like soybeans. For example, Group 14 herbicides (e.g.,
sulfentrazone, flumioxazin) can cause necrosis on seedlings, while Group 15 herbicides may cause

temporary heart-shaped leaflets. This underscores the need for selective herbicides and sensitive
detection methods [2] [3].
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Broader Implications: Research on other sulfonylurea herbicides, like chlorimuron-ethyl, shows that

microbial degradation is a key mechanism for removing persistent residues from the environment.
This highlights the importance of such studies for environmental and crop safety [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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